Cas no 2091295-93-9 (2-Chloro-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one)

• Product Name: 2-Chloro-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one
• CAS No: 2091295-93-9
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 5722891
• PubChem ID: 121204200
• Update Time: 2025-05-25

2-Chloro-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one
• AKOS026712490
• 2-chloro-1-[5-(hydroxymethyl)-2,3-dihydroindol-1-yl]propan-1-one
• starbld0012789
• 2091295-93-9
• F1907-8147
• 1-Propanone, 2-chloro-1-[2,3-dihydro-5-(hydroxymethyl)-1H-indol-1-yl]-
• 2-Chloro-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one

• Inchi： 1S/C12H14ClNO2/c1-8(13)12(16)14-5-4-10-6-9(7-15)2-3-11(10)14/h2-3,6,8,15H,4-5,7H2,1H3
• InChI Key： ISFWDESSQYHFFI-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1C2C=CC(CO)=CC=2CC1)=O

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Predicted)
• Boiling Point: 482.8±45.0 °C(Predicted)
• pka: 14.39±0.10(Predicted)

Additional information on 2-Chloro-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one

Comprehensive Overview of 2-Chloro-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one (CAS No. 2091295-93-9)

2-Chloro-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one (CAS No. 2091295-93-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to in scientific literature for its indoline backbone and hydroxymethyl functional group, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its chloro and ketone functionalities make it a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds.

In recent years, the demand for indoline derivatives has surged, driven by their relevance in drug discovery and material science. The hydroxymethyl group in 2-Chloro-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one enhances its solubility and reactivity, making it a valuable building block for medicinal chemistry applications. Researchers are particularly intrigued by its potential role in designing enzyme inhibitors and receptor modulators, which are critical in treating various diseases. The compound's CAS No. 2091295-93-9 is frequently searched in academic databases, reflecting its growing importance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 2-Chloro-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one involves multi-step organic reactions, often starting from indoline-5-carbaldehyde or similar precursors. Its chloroacetone moiety introduces electrophilic reactivity, enabling further functionalization. This adaptability aligns with the broader trend in green chemistry, where researchers prioritize efficient and sustainable synthetic routes. The compound's molecular weight and logP values are also key parameters for drug-likeness assessments, a hot topic in computational chemistry and AI-driven drug design.

From an industrial perspective, CAS No. 2091295-93-9 is often discussed in the context of custom synthesis and contract manufacturing. Companies specializing in fine chemicals and pharmaceutical intermediates are increasingly listing this compound in their catalogs, catering to the needs of biotech startups and academic labs. Its stability under standard storage conditions and compatibility with common organic solvents further enhance its practicality for large-scale production.

Beyond its synthetic utility, 2-Chloro-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one has been explored in photodynamic therapy research due to its potential light-sensitive properties. This aligns with the rising interest in targeted therapies and precision medicine, where compounds with tunable electronic properties are highly sought after. The indoline core also appears in fluorescent probes, making this compound a candidate for bioimaging applications.

In summary, 2-Chloro-1-(5-(hydroxymethyl)indolin-1-yl)propan-1-one (CAS No. 2091295-93-9) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to material science—highlight the convergence of organic synthesis, computational modeling, and industrial collaboration. As research continues to uncover its full potential, this compound is poised to remain a focal point in scientific discourse and R&D investment.